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Compound of Interest

Compound Name: Z-VEID-FMK

Cat. No.: B1150351 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Z-VEID-FMK is a highly selective and irreversible inhibitor of caspase-6, a key enzyme

involved in the execution phase of apoptosis.[1] As a cell-permeable peptide, it is an essential

tool for studying the roles of caspase-6 in programmed cell death, neurodegenerative diseases,

and other cellular processes.[2][3][4][5] Proper preparation and storage of a stock solution are

critical for obtaining reliable and reproducible experimental results. This document provides a

detailed protocol for preparing a stock solution of Z-VEID-FMK in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary
The following table summarizes the key properties of Z-VEID-FMK relevant to the preparation

of a stock solution.
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Parameter Value Source(s)

Molecular Weight 652.7 g/mol

Appearance Solid [4]

Solvent DMSO (Dimethyl Sulfoxide) [1][4]

Solubility in DMSO
≥ 250 mg/mL (approximately

383 mM)
[1]

Recommended Stock

Concentration
10 mM - 50 mM

Storage of Solid
-20°C under desiccating

conditions
[2]

Storage of Stock Solution

Aliquoted at -20°C; avoid

repeated freeze-thaw cycles.

Stable for up to 3 months.

[2][3][5]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of Z-VEID-FMK in DMSO.

Materials:

Z-VEID-FMK solid powder

Anhydrous or high-purity DMSO (use a new, unopened bottle to avoid hygroscopic effects

which can reduce solubility)[1][6][7]

Microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, to aid dissolution)[1][5]
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Procedure:

Equilibration: Before opening, allow the vial of Z-VEID-FMK powder to equilibrate to room

temperature for 15-20 minutes to prevent condensation.

Weighing: Carefully weigh out the desired amount of Z-VEID-FMK powder. For example, to

prepare a stock solution from 1 mg of the compound.

Calculation of DMSO Volume: Use the following formula to calculate the volume of DMSO

required to achieve the desired stock concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example for preparing a 10 mM stock solution from 1 mg of Z-VEID-FMK:

Mass = 1 mg = 0.001 g

Concentration = 10 mM = 0.010 mol/L

Molecular Weight = 652.7 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 652.7 g/mol ) = 0.0001532 L = 153.2 µL

Therefore, you will need to add 153.2 µL of DMSO to 1 mg of Z-VEID-FMK to get a 10 mM

stock solution.

Dissolution: a. Add the calculated volume of high-purity DMSO to the vial containing the Z-
VEID-FMK powder. b. Vortex the solution thoroughly for 1-2 minutes until the solid is

completely dissolved. c. If dissolution is slow, sonicate the vial in an ultrasonic bath for 5-10

minutes or warm it gently to 37°C to ensure the compound is fully solubilized.[1][5] Visually

inspect the solution to confirm that no particulates are present.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile microcentrifuge tubes or cryogenic vials.[2][3][5] b. Clearly label each aliquot with the

compound name, concentration, and date of preparation. c. Store the aliquots at -20°C.[2][3]

[5]
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Note on Working Solutions:

For cell culture experiments, the final concentration of DMSO should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.[5] Prepare fresh working dilutions from the frozen

stock solution in your cell culture medium just before use. A common working concentration for

Z-VEID-FMK is in the range of 10-100 µM.[5]

Visualized Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for stock solution preparation and

the logical relationship of using the inhibitor.
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Experimental Workflow: Stock Solution Preparation
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Logical Pathway: Caspase-6 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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